N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C15H14N2O2/c1-10-6-7-13(9-16-10)15(19)17-14-5-3-4-12(8-14)11(2)18/h3-9H,1-2H3,(H,17,19)
• InChI Key: HDCRGIRAEWVAHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide, also known as AMPA, is a compound that belongs to the pyridinecarboxamide family. It is a small molecule that has been widely used in scientific research due to its unique properties. AMPA has been used as a tool in the study of various biological processes, including neuroscience, cancer, and immunology.

Mechanism of Action

N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide acts as an agonist for the N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptor, which is a type of ionotropic glutamate receptor. The binding of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide to the receptor results in the influx of cations, such as sodium and calcium, into the cell. This influx of cations leads to the depolarization of the cell membrane, which can lead to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In neuroscience, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been shown to enhance synaptic transmission and plasticity, which is important for learning and memory. In cancer research, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptor antagonists have been shown to inhibit tumor growth and metastasis. In immunology, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptors have been shown to play a role in the regulation of immune cell function, including the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has several advantages as a tool in scientific research. It is a small molecule that can easily penetrate cell membranes and is relatively stable. It has also been extensively studied, and its effects on various biological processes are well understood. However, there are also limitations to using N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide in lab experiments. Its effects can be complex and difficult to interpret, and it can be difficult to control the concentration and timing of its application.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide. One area of research is the development of more selective N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptor agonists and antagonists, which could be used to study the specific roles of different N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptor subtypes. Another area of research is the use of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide in the development of new treatments for neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, the role of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide in cancer and immunology is an area of active research, with the potential for the development of new therapies.

Synthesis Methods

N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide can be synthesized via a multi-step process involving the reaction of 6-methylpyridine-3-carboxylic acid with acetic anhydride and 3-acetylphenylboronic acid. The reaction is carried out in the presence of a catalyst, typically palladium on carbon. The resulting product is then purified by recrystallization to obtain pure N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide.

Scientific Research Applications

N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been widely used in scientific research due to its unique properties. It has been used as a tool in the study of various biological processes, including neuroscience, cancer, and immunology. In neuroscience, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been used to study the role of glutamate receptors in synaptic plasticity and memory formation. In cancer research, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been used to study the effects of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptor antagonists on tumor growth and metastasis. In immunology, N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide has been used to study the role of N-(3-acetylphenyl)-6-methylpyridine-3-carboxamide receptors in the regulation of immune cell function.